Cas no 216978-79-9 (1,1,7,7-Tetramethyl-9-Formyljulolidine)

1,1,7,7-Tetramethyl-9-Formyljulolidine is a julolidine-based aldehyde derivative with applications in organic synthesis and materials science. Its rigid, conjugated structure and electron-rich aromatic system make it a valuable intermediate for synthesizing dyes, fluorescent probes, and nonlinear optical materials. The formyl group at the 9-position allows for further functionalization via condensation or nucleophilic addition reactions, enhancing its utility in designing advanced molecular systems. The tetramethyl substitution improves solubility in organic solvents while maintaining thermal stability. This compound is particularly useful in photophysical studies due to its well-defined electronic properties and compatibility with various reaction conditions. Its structural features contribute to efficient charge transfer, making it relevant for optoelectronic applications.
1,1,7,7-Tetramethyl-9-Formyljulolidine structure
216978-79-9 structure
Product Name:1,1,7,7-Tetramethyl-9-Formyljulolidine
CAS No:216978-79-9
MF:C17H23NO
MW:257.370624780655
MDL:MFCD07779119
CID:66957
PubChem ID:22599100
Update Time:2025-05-28

1,1,7,7-Tetramethyl-9-Formyljulolidine Chemical and Physical Properties

Names and Identifiers

    • 1,1,7,7-Tetramethyl-2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinoline-9-carbaldehyde
    • 1,1,7,7-Tetramethyljulolidine-9-carboxaldehyde
    • 2,3,6,7-tetrahydro-1,1,7,7-tetramethyl-1H,5H-Benzo[ij]quinolizine-9-carboxaldehyde
    • 1,1,7,7-tetramethyl-9-formyljulolidine
    • 1,1,7,7-tetramethyljulolidine-9-carbaldehyde
    • 1 pound not1 pound not7 pound not7-Tetramethyl-2 pound not3 pound not6 pound not7-tetrahydro-1H pound not5H-pyrido[3 pound not2 pound not1-ij]quinoline-9-carbaldehyde
    • 1,1,7,7-tetramethyl-9-formyljulolidine, AldrichCPR
    • AKOS015842167
    • 4,4,10,10-tetramethyl-1-azatricyclo[7.3.1.0^{5,13]trideca-5,7,9(13)-triene-7-carbaldehyde
    • FT-0630167
    • SCHEMBL5127317
    • Q-102342
    • SB66659
    • A13986
    • BCP22553
    • MFCD07779119
    • AMY906
    • 4,4,10,10-tetramethyl-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-triene-7-carbaldehyde
    • AC-24428
    • AS-33320
    • CS-0172038
    • DTXSID60626765
    • 1,1,7,7-TETRAMETHYL-1,2,3,5,6,7-HEXAHYDROPYRIDO[3,2,1-IJ]QUINOLINE-9-CARBALDEHYDE
    • propyloleate
    • 216978-79-9
    • DB-012691
    • 4,4,10,10-tetramethyl-1-azatricyclo[7.3.1.0?,(1)(3)]trideca-5,7,9(13)-triene-7-carbaldehyde
    • 1,1,7,7-Tetramethyl-9-Formyljulolidine
    • MDL: MFCD07779119
    • Inchi: 1S/C17H23NO/c1-16(2)5-7-18-8-6-17(3,4)14-10-12(11-19)9-13(16)15(14)18/h9-11H,5-8H2,1-4H3
    • InChI Key: FDVCQFAKOKLXGE-UHFFFAOYSA-N
    • SMILES: O=CC1C=C2C3=C(C=1)C(C)(C)CCN3CCC2(C)C

Computed Properties

  • Exact Mass: 257.17800
  • Monoisotopic Mass: 257.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2
  • XLogP3: 4

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: 1.09
  • Boiling Point: 375.1°Cat760mmHg
  • Flash Point: 133.9°C
  • Refractive Index: 1.573
  • PSA: 20.31000
  • LogP: 3.73310

1,1,7,7-Tetramethyl-9-Formyljulolidine Security Information

1,1,7,7-Tetramethyl-9-Formyljulolidine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,1,7,7-Tetramethyl-9-Formyljulolidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T890425-50mg
1,1,7,7-Tetramethyl-9-Formyljulolidine
216978-79-9
50mg
$ 50.00 2022-06-02
TRC
T890425-100mg
1,1,7,7-Tetramethyl-9-Formyljulolidine
216978-79-9
100mg
$ 95.00 2022-06-02
TRC
T890425-500mg
1,1,7,7-Tetramethyl-9-Formyljulolidine
216978-79-9
500mg
$ 320.00 2022-06-02
abcr
AB282915-250 mg
1,1,7,7-Tetramethyl-2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinoline-9-carbaldehyde, 97%; .
216978-79-9 97%
250 mg
€274.90 2023-07-20
abcr
AB282915-1 g
1,1,7,7-Tetramethyl-2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinoline-9-carbaldehyde, 97%; .
216978-79-9 97%
1 g
€497.50 2023-07-20
AstaTech
36642-0.25/G
1,1,7,7-TETRAMETHYL-9-FORMYLJULOLIDINE
216978-79-9 97%
0.25g
$123 2023-09-17
AstaTech
36642-1/G
1,1,7,7-TETRAMETHYL-9-FORMYLJULOLIDINE
216978-79-9 97%
1g
$277 2023-09-17
AstaTech
36642-5/G
1,1,7,7-TETRAMETHYL-9-FORMYLJULOLIDINE
216978-79-9 97%
5g
$839 2023-09-17
Fluorochem
040981-250mg
1,1,7,7-tetramethyl-9-formyljulolidine
216978-79-9 97%
250mg
£158.00 2022-03-01
Fluorochem
040981-1g
1,1,7,7-tetramethyl-9-formyljulolidine
216978-79-9 97%
1g
£316.00 2022-03-01
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